Cas no 612530-44-6 (1,2,5-Thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide)

• Product Name: 1,2,5-Thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide
• CAS No: 612530-44-6
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 833984
• PubChem ID: 4369452
• Update Time: 2025-08-05

1,2,5-Thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide
• 5-Phenyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide
• PTP1B inhibitor
• PTP1B-IN-1
• L4SBH33TJR
• 1,1-Dioxo-5-phenyl-1lambda*6*-[1,2,5]thiadiazolidin-3-one
• HY-10704
• E?,2,5-thiadiazolidine-1,1,3-trione
• BS-52090
• CS-3433
• NS00070238
• AKOS030526860
• 1,1-BIS(OXIDANYLIDENE)-5-PHENYL-1,2,5-THIADIAZOLIDIN-3-ONE
• BDBM50166434
• DB08593
• CHEMBL190801
• DB-263659
• BCP11056
• Q27097794
• 5-phenyl-1
• EX-A3399
• 1,1-dioxo-5-phenyl-1,2,5-thiadiazolidin-3-one
• PTP1B-IN-1?
• 5-PHENYL-1??,2,5-THIADIAZOLIDINE-1,1,3-TRIONE
• 612530-44-6
• C16081
• 2bge
• 1,2,5-THIADIAZOLIDIN-3-ONE-1,1-DIOXIDE
• T2D
• SCHEMBL1732116

• Inchi： 1S/C8H8N2O3S/c11-8-6-10(14(12,13)9-8)7-4-2-1-3-5-7/h1-5H,6H2,(H,9,11)
• InChI Key： LDCZCUKQWRZSDT-UHFFFAOYSA-N
• SMILES： S1(NC(CN1C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 212.02556330g/mol
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.483

1,2,5-Thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on 1,2,5-Thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide

1,2,5-Thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide (CAS No. 612530-44-6)

1,2,5-Thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide (CAS No. 612530-44-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thiadiazolidinones and is characterized by its 5-phenyl substituent and 1,1-dioxide functional group. These features contribute to its stability and reactivity, making it a valuable candidate for various pharmaceutical applications.

The thiadiazolidinone scaffold is known for its ability to form stable complexes with metal ions and its potential as a pharmacophore in drug design. The 5-phenyl substitution enhances the compound's lipophilicity, which can improve its cellular uptake and bioavailability. The 1,1-dioxide group further modifies the electronic properties of the molecule, potentially affecting its binding affinity to specific biological targets.

Recent studies have explored the potential of 1,2,5-thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate the activity of certain enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and alpha-synuclein, which are key pathological hallmarks of these diseases.

In addition to its neuroprotective effects, 1,2,5-thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide has also demonstrated anti-inflammatory properties. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have potential applications in treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 1,2,5-thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide has been investigated in preclinical models. Results indicate that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolic stability is another advantageous feature, as it undergoes minimal degradation by hepatic enzymes.

Toxicity studies have also been conducted to assess the safety profile of 1,2,5-thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide. These studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, further long-term safety evaluations are necessary to fully understand its potential side effects.

The synthesis of 1,2,5-thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide involves several steps that are well-documented in the literature. The key intermediate is typically prepared through a reaction between phenylacetonitrile and thiourea followed by oxidation to form the desired product. Various synthetic routes have been developed to optimize yield and purity, making this compound accessible for large-scale production.

In conclusion, 1,2,5-thiadiazolidin-3-one, 5-phenyl-, 1,1-dioxide (CAS No. 612530-44-6) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.